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Compound of Interest

Compound Name: 2,5-Dibromotoluene

Cat. No.: B165575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the key physical properties of 2,5-
Dibromotoluene, with a specific focus on its melting and boiling points. The information is

presented to support research, quality control, and development activities.

Quantitative Data Summary
The physical and chemical properties of 2,5-Dibromotoluene (CAS No. 615-59-8) are

summarized in the table below for easy reference and comparison.
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Property Value Citations

Melting Point 5-6 °C [1][2][3][4]

6 °C [5][6]

Boiling Point 135-136 °C at 35 mmHg [1][2][3][4]

236 °C (at atmospheric

pressure)
[5][6]

Density 1.815 g/mL at 25 °C [1][2][3][4]

Molecular Formula C₇H₆Br₂ [1][2][4]

Molecular Weight 249.93 g/mol [1][4][5][7]

Refractive Index 1.601-1.603 (at 20 °C) [1][2][3]

CAS Number 615-59-8 [1][2][3][4][5][7]

Experimental Protocols
The following sections detail the standard methodologies for determining the melting and

boiling points of a chemical substance like 2,5-Dibromotoluene.

The capillary method is a widely accepted technique for determining the melting point of a solid

substance.[1][2] Pure crystalline compounds typically exhibit a sharp melting point, while

impurities can lead to a depressed and broader melting range.[6][8]

Methodology:

Sample Preparation: A small amount of the crystalline 2,5-Dibromotoluene is finely ground

into a powder.[7] The open end of a thin-walled capillary tube is pressed into the powder. The

tube is then inverted and tapped gently to compact the sample, achieving a sample height of

2-3 mm.[3]

Apparatus Setup: The packed capillary tube is placed in a melting point apparatus, which

contains a heated metal block or an oil bath.[6][8] The apparatus is equipped with a

calibrated thermometer or a digital temperature sensor.
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Heating and Observation:

An initial rapid heating can be performed to determine an approximate melting point.[6][8]

For an accurate measurement, a fresh sample is heated to a temperature about 15-20°C

below the approximate melting point.[3] The heating rate is then reduced to 1-2°C per

minute to allow for thermal equilibrium between the sample and the heating medium.[3][6]

Data Recording: The melting range is recorded from the temperature at which the first liquid

appears (onset of melting) to the temperature at which the entire solid phase has turned into

a clear liquid (complete melting).[3]

For quantities of liquid sufficient for distillation (typically >5 mL), this method provides an

accurate measurement of the boiling point.[5][9] The boiling point is the temperature at which

the vapor pressure of the liquid equals the surrounding atmospheric pressure.[10]

Methodology:

Apparatus Setup: A simple distillation apparatus is assembled. The 2,5-Dibromotoluene
sample is placed in the distilling flask along with boiling chips or a magnetic stir bar to ensure

smooth boiling.[9]

Thermometer Placement: A thermometer is positioned so that the top of its bulb is level with

the bottom of the side-arm leading to the condenser. This ensures the thermometer

measures the temperature of the vapor in equilibrium with the boiling liquid.[9]

Heating: The distilling flask is heated gently. As the liquid boils, the vapor rises, surrounds

the thermometer bulb, and then passes into the condenser.

Data Recording: The temperature is monitored as the vapor condenses on the thermometer.

When the temperature stabilizes while the liquid is actively distilling and condensing, this

constant temperature is recorded as the boiling point.[11] It is also crucial to record the

atmospheric pressure at the time of the measurement, as boiling point is pressure-

dependent.[9] For high-boiling or heat-sensitive compounds, vacuum distillation at reduced

pressure is employed.[5]

Logical Workflow Visualization
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The following diagram illustrates a standardized workflow for the characterization of the

physical properties of a chemical substance.

Phase 1: Preparation & Initial Analysis

Phase 2: Precise Measurement

Phase 3: Data Analysis & Reporting

Sample Acquisition
(2,5-Dibromotoluene)

Purity Assessment
(e.g., GC, NMR)

Verify Purity

Preliminary Test
(Rapid Heating)

Estimate Range

Melting Point Determination
(Controlled Heating Rate)

Boiling Point Determination
(Distillation/Micro Method)

Record Melting Range Record Boiling Point
& Pressure

Compare with Literature Values

Final Report Generation

Compile Data
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Click to download full resolution via product page

Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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